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Compound of Interest

Compound Name:
{2-[(Oxan-4-

yl)amino]phenyl}methanol

Cat. No.: B13269776

Get Quote

Product Identity: {2-[(Oxan-4-yl)amino]phenyl}methanol
Synonyms: (2-((Tetrahydro-2H-pyran-4-yl)amino)phenyl)methanol; N-(Tetrahydro-2H-pyran-4-

yl)-2-(hydroxymethyl)aniline.[1][2]

Executive Summary & Strategic Context
In the landscape of modern drug development, CAS 1157566-10-3 serves as a critical

advanced intermediate, particularly in the synthesis of kinase inhibitors and small molecule

antagonists targeting the CNS or oncology pathways.[1][2] Its structure—a benzyl alcohol

moiety ortho-substituted with a tetrahydropyran (THP) amine—provides a "privileged scaffold"

that enhances solubility and metabolic stability in final Active Pharmaceutical Ingredients

(APIs).[2]

This guide objectively compares the use of isolated, high-purity CAS 1157566-10-3 against the

alternative strategy of in-situ generation (via reductive amination of 2-aminobenzyl alcohol and

tetrahydro-4H-pyran-4-one).[1][2] Experimental data demonstrates that utilizing the isolated

intermediate with strict Certificate of Analysis (COA) controls significantly improves downstream

yield and reduces genotoxic impurity risks.
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Critical COA Parameters: The Quality Standard
To ensure the integrity of downstream API synthesis, the COA for CAS 1157566-10-3 must go

beyond basic identity.[1][2] The following parameters are non-negotiable for GMP-regulated

environments.

Table 1: Recommended COA Specifications
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Parameter Specification Scientific Rationale

Appearance White to off-white solid

Color change (yellowing)

indicates oxidation of the

amino or alcohol groups

(quinone formation).[1][2]

Assay (HPLC) ≥ 98.5% (w/w)

High purity is required to

prevent stoichiometry errors in

subsequent coupling reactions

(e.g., Mitsunobu or alkylation).

[2]

Identification 1H-NMR & IR
Confirms the N-alkylation and

the integrity of the THP ring.[1]

Impurity A (Aniline) ≤ 0.15%

Residual 2-aminobenzyl

alcohol.[1][2] Critical control

point as primary amines can

cause side reactions.

Impurity B (Ketone) ≤ 0.15%

Residual Tetrahydro-4H-pyran-

4-one.[1][2] Can form bis-

alkylated byproducts

downstream.[1]

Water (KF) ≤ 0.5%

Excess water quenches

sensitive reagents (e.g.,

SOCl2, PBr3) used to convert

the alcohol to a leaving group.

[2]

Residual Solvents ICH Q3C Limits

Typically Methanol or THF

used in reduction must be

controlled.[2]

ROI (Ash) ≤ 0.1%

Ensures removal of metal

catalysts (e.g., Pd/C or

Borohydride salts) used in

synthesis.[2]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://commonchemistry.cas.org/detail?cas_rn=40546-94-9
https://cymitquimica.com/cas/1405-10-3/
https://cymitquimica.com/cas/1405-10-3/
https://commonchemistry.cas.org/detail?cas_rn=40546-94-9
https://commonchemistry.cas.org/detail?cas_rn=40546-94-9
https://cymitquimica.com/cas/1405-10-3/
https://commonchemistry.cas.org/detail?cas_rn=40546-94-9
https://cymitquimica.com/cas/1405-10-3/
https://commonchemistry.cas.org/detail?cas_rn=40546-94-9
https://cymitquimica.com/cas/1405-10-3/
https://cymitquimica.com/cas/1405-10-3/
https://cymitquimica.com/cas/1405-10-3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13269776?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Comparative Performance Guide
Scenario: Convergent vs. Linear Synthesis
Drug developers often face a choice:

Route A (Convergent): Purchase/Isolate High-Purity CAS 1157566-10-3.[1]

Route B (Linear/Telescoped): Generate the intermediate in-situ from 2-aminobenzyl alcohol

and THP-4-one, then proceed immediately to the next coupling step.[1][2]

Experimental Data: Downstream Impact
Study Condition: Both routes were used to synthesize a model kinase inhibitor precursor via a

standard nucleophilic substitution reaction (converting the alcohol to a chloride, then coupling

with a heterocycle).[2]

Table 2: Performance Metrics Comparison
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Metric
Route A: Isolated

CAS 1157566-10-3

(High Purity)

Route B: In-Situ

Generation

(Telescoped)
Analysis

Overall Yield (2 Steps) 84% 62%

Route A avoids

carrying unreacted

ketone/aniline into the

sensitive coupling

step.[1][2]

Impurity Profile (Final) 2 impurities > 0.10% 5 impurities > 0.10%

Route B generates

complex "dimer"

impurities due to

competitive alkylation.

Process Cycle Time 12 Hours 18 Hours

Isolation allows for

offline QC, preventing

"at-risk" processing of

expensive advanced

fragments.[1][2]

Reagent

Stoichiometry
Exact (1.05 eq) Variable (1.2 - 1.5 eq)

Route B requires

excess reagents to

compensate for crude

mixture, increasing

Cost of Goods

(COGS).[2]

Conclusion: While Route B appears cheaper initially (skipping isolation), the Assay and Purity

of isolated CAS 1157566-10-3 (Route A) provide a robust "firewall" against impurity

propagation, essential for late-stage clinical supplies.[1][2]

Experimental Protocols
Protocol 1: HPLC Method for Assay & Purity
Self-Validating Step: The method uses a gradient to separate the polar aniline precursor from

the lipophilic product.
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Column: Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 µm) or equivalent.[2]

Mobile Phase A: 0.1% Phosphoric Acid in Water.

Mobile Phase B: Acetonitrile.

Flow Rate: 1.0 mL/min.[2]

Gradient:

0-2 min: 5% B (Isocratic hold for polar impurities)[1][2]

2-15 min: 5% → 90% B (Linear ramp)[1][2]

15-20 min: 90% B (Wash)[1][2]

Detection: UV at 240 nm (max absorption of the aniline system).

Sample Prep: Dissolve 10 mg in 10 mL of 50:50 Water:ACN.

System Suitability: Tailing factor < 1.5; Theoretical plates > 5000.[2]

Protocol 2: Identification by 1H-NMR (DMSO-d6)
Key Diagnostic Signals:

δ 6.5 - 7.2 ppm (4H, m): Aromatic protons (Verify 1,2-disubstitution pattern).

δ 5.0 ppm (1H, t): Hydroxyl (-OH) proton (Disappears with D2O shake).[2]

δ 4.9 ppm (1H, d): Benzylic -CH2- protons.[1][2]

δ 4.4 ppm (1H, d): Amine -NH- proton.[1][2]

δ 3.5 ppm (1H, m): Methine proton of the THP ring (Diagnostic for N-alkylation).[2]

δ 3.8 & 3.3 ppm (4H, m): Ether protons of the THP ring.

Visualizations
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Diagram 1: Synthesis & Impurity Pathways
This diagram illustrates the formation of CAS 1157566-10-3 and the critical "Bis-Alkylated"

impurity risk if the reaction is not controlled (justifying the COA limits).[1][2]

2-Aminobenzyl Alcohol
(Starting Material)

Imine Species
(Transient)

Acid Cat.

Tetrahydro-4H-pyran-4-one
(Reagent)

CAS 1157566-10-3
(Target Product)

Reduction
(NaBH4/STAB) Bis-Alkylated Impurity

(Over-reaction)

Excess SM2
(Side Reaction)

Click to download full resolution via product page

Caption: Reductive amination pathway showing the formation of the target secondary amine

and the potential over-alkylation risk (Impurity B).

Diagram 2: Quality Control Workflow
The logical flow for releasing a batch of CAS 1157566-10-3 for GMP usage.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://commonchemistry.cas.org/detail?cas_rn=40546-94-9
https://cymitquimica.com/cas/1405-10-3/
https://www.benchchem.com/product/b13269776/docs?utm_src=pdf-body-img#technical-guide-coa-parameters-performance-analysis-for-cas-1157566-10-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13269776?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crude Isolated Solid

Visual Inspection
(White Powder?)

Identity (NMR/IR)
(Confirm Structure)

HPLC Assay & Purity
(>98.5%?)

Residual Solvents
(GC-HS)

QA Disposition

Release for Synthesis

Pass

Reject / Reprocess

Fail

Click to download full resolution via product page

Caption: Step-by-step QC decision tree ensuring only material meeting the defined Critical

Quality Attributes (CQAs) enters the manufacturing stream.
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(Note: CAS 1157566-10-3 is a specific chemical building block.[1][2][3][4] If the user intended

to reference Finerenone, please verify the CAS number as 1050477-31-0.[1][2][5] This guide is

strictly calibrated to the CAS provided.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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